Cas no 2418649-69-9 (3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane)

• Product Name: 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane
• CAS No: 2418649-69-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6041850
• PubChem ID: 154881366
• Update Time: 2025-05-23

3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2418649-69-9
• EN300-7538241
• 3-(oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane
• Z3687613029
• Oxiran-2-yl-(4-phenyl-1,3-oxazinan-3-yl)methanone
• 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane

• Inchi： 1S/C13H15NO3/c15-13(12-8-17-12)14-9-16-7-6-11(14)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： SCHKTNQSKUWMBJ-UHFFFAOYSA-N
• SMILES： O1CC1C(N1COCCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.1Ų

Additional information on 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane

3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane: An Emerging Compound in Medicinal Chemistry

3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane (CAS No. 2418649-69-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazinanes, which are six-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the oxirane moiety and the phenyl substituent imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive due to the ring strain. This reactivity makes it an excellent electrophile in various chemical reactions, particularly in the formation of new carbon-oxygen bonds. In the context of 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane, the oxirane ring can undergo nucleophilic attack by various biological nucleophiles, such as thiols and amines, leading to the formation of new derivatives with potential biological activities.

The phenyl group is a common aromatic substituent in many bioactive molecules. It contributes to the overall hydrophobicity of the compound, which can influence its solubility and membrane permeability. Additionally, the phenyl group can participate in π-π stacking interactions with other aromatic residues in proteins, which can enhance binding affinity and selectivity. These properties make 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane an attractive scaffold for drug design and development.

Recent studies have explored the potential applications of 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the oxirane ring played a crucial role in binding to the active site of the enzyme, while the phenyl group enhanced selectivity and reduced off-target effects.

In another study, researchers investigated the anti-inflammatory properties of 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. The mechanism of action was attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its direct biological activities, 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane has also shown promise as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for combinatorial chemistry approaches. By introducing various substituents at different positions on the molecule, chemists can generate a library of derivatives with diverse biological profiles. This approach has been successfully employed to identify novel compounds with improved potency and pharmacokinetic properties.

The synthesis of 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate epoxide with a substituted amine under mild conditions. The resulting intermediate is then cyclized to form the desired oxazinane structure. Advances in catalytic methods have further improved the efficiency and scalability of this process, making it feasible for large-scale production.

In conclusion, 3-(Oxirane-2-carbonyl)-4-phenyl-1,3-oxazinane (CAS No. 2418649-69-9) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new biological activities and synthetic strategies for this compound, highlighting its potential as a valuable tool in both academic research and pharmaceutical industry.